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Compound of Interest

Compound Name: 4-Allyloxybenzaldehyde

Cat. No.: B1266427 Get Quote

An In-Depth Technical Guide to 4-Allyloxybenzaldehyde

This technical guide provides a comprehensive overview of 4-Allyloxybenzaldehyde, a

versatile organic compound with significant applications in pharmaceutical research, drug

development, and organic synthesis. This document outlines its chemical properties, synthesis

protocols, and its role as an intermediate in the creation of complex bioactive molecules.

Core Molecular Information
4-Allyloxybenzaldehyde is an aromatic aldehyde characterized by an allyloxy group attached

to a benzaldehyde ring.[1][2] The presence of the aldehyde and the allyl ether functional groups

makes it a valuable and reactive building block for a variety of organic transformations.[1]

Molecular Formula: C₁₀H₁₀O₂[1][3][4][5][6]

Molecular Weight: 162.19 g/mol [5][6][7]

Quantitative Data Summary
The physical and chemical properties of 4-Allyloxybenzaldehyde are summarized in the table

below, providing key data points for laboratory and research applications.
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Property Value Source

IUPAC Name 4-(prop-2-enoxy)benzaldehyde [1][3]

CAS Number 40663-68-1 [1][4][5][6][7]

Appearance
Clear, slightly yellow viscous

liquid
[4][5][7]

Density 1.058 g/cm³ (at 25 °C) [4][5][8]

Boiling Point 150-152 °C (at 18 mmHg) [5][8]

Flash Point >230 °F (>110 °C) [7][8]

Refractive Index n20/D 1.568 (lit.) [4][5][8]

Water Solubility Immiscible [4][5]

LogP 2.06 - 2.4 [3][4][8]

Exact Mass 162.06808 Da [3][8][9]

Applications in Research and Drug Development
4-Allyloxybenzaldehyde serves as a crucial intermediate in the synthesis of more complex

molecules and has been explored for its biological activities.[1]

Pharmaceutical Intermediate: It is a precursor for developing new pharmaceutical

compounds.[1][2][5] Its derivatives have been investigated as potential inhibitors of enzymes

like Aldehyde Dehydrogenase (ALDH), which are implicated in cancer cell survival.[10][11]

Organic Synthesis: The compound is a versatile building block. The aldehyde group can

participate in reactions like aldol condensations to form chalcones, a class of compounds

with diverse biological activities.[1] The allyl group can also be modified for further molecular

complexity.[1]

Antioxidant Properties: Research has indicated that 4-Allyloxybenzaldehyde possesses

radical scavenging activity, making it a candidate for applications aimed at combating

oxidative stress.[1][12]
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Flavor and Fragrance: Its aromatic properties make it suitable for use in the flavor and

fragrance industry.[1]

Experimental Protocols
Synthesis of 4-Allyloxybenzaldehyde via Williamson
Ether Synthesis
This protocol details the preparation of 4-Allyloxybenzaldehyde from 4-hydroxybenzaldehyde

and allyl bromide.[5][12]

Materials:

4-hydroxybenzaldehyde

Allyl bromide

Sodium metal

Ethanol (absolute)

Dichloromethane (for extraction)

Sodium hydroxide solution (for neutralization)

Anhydrous sodium sulfate (for drying)

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve 4-hydroxybenzaldehyde

(1 equivalent) in absolute ethanol.

Carefully add small pieces of sodium metal to the solution to form the sodium phenoxide in

situ.

To this mixture, add allyl bromide (1.2 to 3 equivalents).[1][12]
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Heat the reaction mixture to reflux (approximately 78°C) and maintain for 24 hours.[12]

Monitor the reaction progress using thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Neutralize the mixture, if necessary, with a dilute sodium hydroxide solution.[1]

Perform a liquid-liquid extraction using dichloromethane to isolate the organic product.[1]

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure to yield the crude

product.

The final product, 4-Allyloxybenzaldehyde, is obtained as a light yellow liquid with a

reported yield of approximately 89%.[12] Further purification can be performed by column

chromatography if required.

Visualized Workflows and Pathways
The following diagrams illustrate the synthesis workflow and a relevant biological pathway

involving derivatives of this compound.

Caption: Workflow for the synthesis of 4-Allyloxybenzaldehyde.

Caption: Inhibition of ALDH1A3 by 4-Allyloxybenzaldehyde derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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